Cas no 832733-70-7 (Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]-)
832733-70-7 structure
Product Name:Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]-
CAS No:832733-70-7
MF:C12H7N5O9
MW:365.212082147598
CID:674017
PubChem ID:71415768
Update Time:2025-04-19
Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]-
- 4-nitro-2-(2,4,6-trinitroanilino)phenol
- 832733-70-7
- DTXSID60835178
-
- Inchi: 1S/C12H7N5O9/c18-11-2-1-6(14(19)20)3-8(11)13-12-9(16(23)24)4-7(15(21)22)5-10(12)17(25)26/h1-5,13,18H
- InChI Key: NUWBLDAYEQDKLA-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C=C1NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 365.02437682g/mol
- Monoisotopic Mass: 365.02437682g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 216Ų
Phenol, 4-nitro-2-[(2,4,6-trinitrophenyl)amino]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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